Cas no 1194374-08-7 (4-bromo-2-(trifluoromethyl)Thiophene)

• Product Name: 4-bromo-2-(trifluoromethyl)Thiophene
• CAS No: 1194374-08-7
• MF: C₅H₂BrF₃S
• MW: 231.033589839935
• MDL: MFCD14525457
• CID: 2135338
• PubChem ID: 72212754
• Update Time: 2025-08-02

4-bromo-2-(trifluoromethyl)Thiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(trifluoromethyl)Thiophene
• AT16544
• GTYDKQRTQVTLQC-UHFFFAOYSA-N
• MFCD14525457
• AB70495
• AKOS024100310
• SY059291
• SCHEMBL20547211
• CS-0134684
• EN300-154574
• DB-061562
• Z1269176852
• FS-6316
• 1194374-08-7
• DTXSID701289987
• 839-345-4

• MDL： MFCD14525457
• Inchi： 1S/C5H2BrF3S/c6-3-1-4(10-2-3)5(7,8)9/h1-2H
• InChI Key： GTYDKQRTQVTLQC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(F)(F)F

Computed Properties

• Exact Mass: 229.90127g/mol
• Monoisotopic Mass: 229.90127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

4-bromo-2-(trifluoromethyl)Thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-2-(trifluoromethyl)Thiophene

4-Bromo-2-(Trifluoromethyl)Thiophene (CAS No. 1194374-08-7)

4-Bromo-2-(trifluoromethyl)thiophene, also known by its CAS number 1194374-08-7, is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound is a derivative of thiophene, a five-membered ring containing sulfur, which has been extensively studied due to its unique electronic properties and reactivity. The presence of the bromine atom at the 4-position and the trifluoromethyl group at the 2-position introduces distinct chemical characteristics, making it a valuable building block in various chemical reactions.

The synthesis of 4-bromo-2-(trifluoromethyl)thiophene typically involves multi-step processes, including Friedel-Crafts alkylation or acylation, followed by bromination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of thiophene derivatives with high yields and purity.

In terms of chemical properties, 4-bromo-2-(trifluoromethyl)thiophene exhibits strong electron-withdrawing effects due to the trifluoromethyl group, which enhances the electrophilic character of the thiophene ring. This makes it an excellent substrate for nucleophilic aromatic substitution reactions. Additionally, the bromine substituent at the para position provides a good leaving group for further functionalization, enabling the construction of diverse molecular architectures.

The applications of 4-bromo-2-(trifluoromethyl)thiophene span across various fields. In organic electronics, its electron-deficient nature makes it a promising candidate for use in semiconducting materials and organic field-effect transistors (OFETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, leading to enhanced device performance.

In medicinal chemistry, 4-bromo-2-(trifluoromethyl)thiophene serves as a versatile scaffold for drug discovery. Its ability to participate in Suzuki-Miyaura coupling reactions allows for the construction of biologically active molecules with complex structures. For example, researchers have utilized this compound as a key intermediate in the synthesis of potential anticancer agents targeting specific signaling pathways.

The environmental impact of 4-bromo-2-(trifluoromethyl)thiophene has also been a subject of interest. Studies on its biodegradation and toxicity profiles are essential for ensuring safe handling and disposal practices. Recent findings suggest that under certain conditions, this compound can undergo microbial degradation, albeit at a slower rate compared to other thiophene derivatives.

In conclusion, 4-bromo-2-(trifluoromethyl)thiophene (CAS No. 1194374-08-7) is a versatile and valuable compound with wide-ranging applications in chemistry and materials science. Its unique chemical properties and reactivity make it an indispensable tool for researchers aiming to develop novel materials and pharmaceuticals. As ongoing research continues to uncover new synthetic methods and applications, this compound will undoubtedly play an increasingly important role in various scientific disciplines.